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Compound of Interest

Compound Name: Tefzel

Cat. No.: B1215275

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the chemical compatibility of Tefzel™ (ETFE) with strong acids
and bases. Below you will find frequently asked questions (FAQs) and troubleshooting guides
to address common issues encountered during experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the general chemical resistance of Tefzel™ (ETFE) to strong acids and bases?

Al: Tefzel™ (ETFE) is a fluoropolymer with excellent resistance to a wide range of chemicals.
It is generally inert to strong mineral acids and inorganic bases.[1][2][3][4] However, its
resistance can be affected by factors such as chemical concentration, temperature, and
whether the material is under mechanical stress.[1]

Q2: Can Tefzel™ be used with concentrated sulfuric acid?

A2: Yes, Tefzel™ exhibits excellent resistance to sulfuric acid across various concentrations.
For concentrated sulfuric acid, it is rated for use at temperatures up to 150°C (302°F).[5] With
fuming sulfuric acid, the maximum recommended service temperature is 50°C (122°F).[6]

Q3: Is Tefzel™ compatible with nitric acid?

A3: Caution is advised when using Tefzel™ with nitric acid, particularly at high concentrations
and elevated temperatures.[2][3] Strong oxidizing acids like nitric acid can affect ETFE to
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varying degrees, especially near their boiling points.[1][3] It is crucial to consult specific
chemical compatibility charts and consider testing under your experimental conditions.

Q4: How does Tefzel™ perform with strong bases like sodium hydroxide and potassium
hydroxide?

A4: Tefzel™ demonstrates excellent resistance to strong bases. It is compatible with sodium
hydroxide (NaOH) at concentrations up to 50% at temperatures as high as 110°C (230°F).[3][5]
Similarly, it shows good resistance to 50% potassium hydroxide (KOH) at temperatures up to
100°C (212°F).[3][5][€]

Q5: What factors can negatively impact the chemical compatibility of Tefzel™?
A5: The primary factors that can compromise the chemical resistance of Tefzel™ are:

e High Temperatures: Elevated temperatures generally reduce the chemical resistance of
plastics, including ETFE.[3][6]

» High Chemical Concentrations: More concentrated acids and bases are typically more
aggressive.

e Strong Oxidizing Agents: Very strong oxidizing acids, such as highly concentrated nitric acid,
can degrade the material.[2][3]

e Mechanical Stress: High mechanical stress in the presence of certain chemicals can lead to
stress cracking.[1]

Troubleshooting Guides
Issue 1: Discoloration or Swelling of Tefzel™ Components After Exposure to a Strong Acid.

» Possible Cause: This may indicate a chemical attack, especially if using a strong oxidizing
acid like concentrated nitric acid, or if operating at elevated temperatures.

e Troubleshooting Steps:

o Immediate Action: Safely remove the Tefzel™ component from the chemical environment.
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o Verify Compatibility: Cross-reference the specific acid, its concentration, and the operating
temperature with the chemical compatibility data provided in the tables below.

o Reduce Temperature: If possible, lower the operating temperature of your experiment.

o Consider Alternatives: If the acid and temperature are within the recommended limits,
consider the possibility of impurities in your chemical solution. For highly aggressive
media, a more resistant fluoropolymer like PFA or PTFE may be necessary.

Issue 2: Cracking or Crazing of Tefzel™ Tubing or Fittings.

e Possible Cause: This could be a sign of environmental stress cracking, which occurs when
the material is under mechanical stress (e.g., from overtightened fittings) and exposed to a
chemical agent.[1]

e Troubleshooting Steps:

o Inspect for Stress: Examine the installation of the components. Are fittings overly tight? Is
the tubing bent at a sharp radius?

o Relieve Mechanical Stress: Re-install components, ensuring that fittings are tightened to
the manufacturer's specifications and that tubing is not subjected to excessive bending.

o Chemical Review: While Tefzel™ has broad chemical compatibility, some organic solvents
can be more aggressive in causing stress cracking.[1] Review all chemicals in your
system.

Data Presentation

Chemical Compatibility of Tefzel™ (ETFE) with Strong
Acids
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Chemical . Max. Use Max. Use Compatibility
Concentration .
Name Temp. (°C) Temp. (°F) Rating
Hydrochloric Acid  36% 100 212 Good[7]
Not Not Can be
Nitric Acid Concentrated
Recommended Recommended affected[3]
Nitric Acid /
_ _ 50/50 100 212 -[3]
Sulfuric Acid
Phosphoric Acid Concentrated 100 212 Good
Sulfuric Acid Concentrated 150 300 Excellent[5]
Sulfuric Acid Fuming 50 122 Al6]

Rating Key: A: Little to No Effect.

Chemical Compatibility of Tefzel™ (ETFE) with Strong

Bases
Chemical . Max. Use Max. Use Compatibility
Concentration .

Name Temp. (°C) Temp. (°F) Rating
Potassium

_ 50% 100 212 A[3][6]
Hydroxide
Sodium

. 10% 110 230 -[3]
Hydroxide
Sodium

_ 50% 110 230 -[3][5]
Hydroxide

Rating Key: A: Little to No Effect.

Experimental Protocols

Methodology for Determining Chemical Compatibility (Based on industry standards):
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A common method for evaluating chemical compatibility involves exposing standardized test
specimens of Tefzel™ to the chemical of interest under controlled conditions. The effects on
the material's physical properties are then measured.

e Specimen Preparation: Use dumb-bell shaped test specimens of Tefzel™ as per ASTM
D638.

« Initial Property Measurement: Measure and record the initial tensile strength and elongation
at break of control specimens.

o Chemical Exposure: Immerse the test specimens in the chemical for a specified duration
(e.g., 7 days) and at a constant temperature.[1][5]

o Post-Exposure Analysis:
o Remove the specimens from the chemical, rinse, and dry them.
o Measure any change in weight (weight gain or loss).[1][5]

o Conduct tensile testing on the exposed specimens to determine the retained tensile
strength and elongation.[1][5]

» Evaluation: The percentage of retained physical properties and the change in weight are
used to assess the chemical compatibility. A significant degradation in properties indicates
poor compatibility.

Mandatory Visualization
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Tefzel Chemical Compatibility Troubleshooting Workflow

Start: Observe Issue with Tefzel™ Component
(e.g., discoloration, cracking)

l

Is the component under high mechanical stress?

No

Check Chemical Compatibility Chart
(Acid/Base, Concentration, Temperature)

Action: Relieve mechanical stress
(e.g., loosen fittings, check tubing bends)

Investigate other factors:
Monitor component for further issues - Chemical impurities
- Unexpected reactions

End: Issue Resolved Action: Consider alternative material
' (e.g., PFA, PTFE for higher resistance)
End: Escalate to material specialist

Click to download full resolution via product page

Caption: Troubleshooting workflow for Tefzel™ chemical compatibility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Tefzel™ (ETFE) Chemical Compatibility Technical
Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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